Cas no 2228432-15-1 (4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine
• CAS No: 2228432-15-1
• MF: C₁₄H₁₆F₂N₂
• MW: 250.287050247192
• CID: 6502828
• PubChem ID: 165852530
• Update Time: 2025-07-18

4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine
• EN300-1956700
• 2228432-15-1

• Inchi： 1S/C14H16F2N2/c15-14(16)7-5-13(17,6-8-14)11-3-1-2-10-4-9-18-12(10)11/h1-4,9,18H,5-8,17H2
• InChI Key： YQXHUZBZSGHFMJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C3C=CNC=23)(CC1)N)F

Computed Properties

• Exact Mass: 250.12815484g/mol
• Monoisotopic Mass: 250.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine (CAS No. 2228432-15-1)

The compound 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine (CAS No. 2228432-15-1) is a fluorinated cyclohexylamine derivative with a unique indole moiety. This structurally intriguing molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of difluoro groups enhances its metabolic stability, while the indole ring contributes to its diverse biological activity profile. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological disorders and inflammation.

In recent years, the demand for fluorinated organic compounds like 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine has surged, driven by their improved bioavailability and membrane permeability. The compound's CAS number 2228432-15-1 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies. Its molecular structure combines the rigidity of a cyclohexane scaffold with the electronic effects of fluorine atoms, making it a valuable intermediate in medicinal chemistry. The 7-indolyl substitution pattern is especially noteworthy, as it mimics natural tryptophan metabolites involved in serotonin signaling pathways.

The synthesis of 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions to install the indole moiety. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the presence of diagnostic signals for both the difluorocyclohexyl and indolyl fragments. Current literature suggests this compound may serve as a precursor for kinase inhibitors or GPCR modulators, aligning with industry trends toward targeted therapies.

From a drug development perspective, the amine functionality in CAS 2228432-15-1 provides an ideal handle for further derivatization, enabling the creation of amide or sulfonamide analogs. The fluorine atoms strategically positioned at the 4-position of the cyclohexane ring influence both conformational preferences and electrostatic interactions with biological targets. These features have made the compound a subject of patent applications related to neuroprotective agents and anti-inflammatory drugs, particularly in the context of age-related neurodegenerative conditions.

Environmental and toxicological studies of 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine indicate favorable stability profiles compared to non-fluorinated analogs. The difluoro substitution reduces oxidative metabolism while maintaining desirable physicochemical properties. In formulation science, researchers are exploring its compatibility with various drug delivery systems, including lipid nanoparticles and polymeric carriers, to enhance therapeutic efficacy.

The commercial availability of CAS 2228432-15-1 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Structure-activity relationship (SAR) studies utilizing this scaffold have identified promising leads for central nervous system disorders, with particular interest in its potential to cross the blood-brain barrier. The compound's logP value and hydrogen bonding capacity make it an attractive candidate for optimization in lead compound development programs.

Emerging applications of 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine extend beyond pharmaceuticals into material science, where its unique electronic properties are being evaluated for organic electronic devices. The indole-cyclohexylamine core structure demonstrates interesting photophysical characteristics that may find utility in OLED materials or molecular sensors. This interdisciplinary potential has increased its visibility in both academic and industrial research circles.

Quality control protocols for CAS 2228432-15-1 typically employ reverse-phase HPLC analysis with UV detection, ensuring ≥95% purity for research applications. The compound's stability under various pH conditions and thermal characteristics have been documented in technical datasheets, providing essential information for formulation scientists. These parameters are particularly relevant for researchers developing oral dosage forms or parenteral formulations containing this structural motif.

Recent patent landscape analysis reveals growing intellectual property activity surrounding derivatives of 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine, particularly in the areas of pain management and mood disorders. The compound's modular structure allows for extensive analog synthesis, enabling medicinal chemists to fine-tune pharmacological properties. This adaptability positions it as a valuable scaffold in the current era of precision medicine and personalized therapeutics.

In conclusion, 4,4-difluoro-1-(1H-indol-7-yl)cyclohexan-1-amine (CAS No. 2228432-15-1) represents a versatile chemical entity with broad applicability across multiple scientific disciplines. Its unique combination of fluorine chemistry and heterocyclic architecture continues to inspire innovative research directions, from drug discovery to advanced materials. As understanding of its structure-property relationships deepens, this compound is poised to play an increasingly important role in addressing contemporary challenges in human health and technology.